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Compound of Interest

Compound Name: 3-Methoxypentane

CAS No.: 36839-67-5

Cat. No.: B3051894

Get Quote

This document provides a comprehensive overview of the chemical properties,

characterization, and data analysis workflow for 3-Methoxypentane, tailored for researchers,

scientists, and professionals in drug development and chemical synthesis.

Core Molecular Data
3-Methoxypentane is an organic compound classified as an ether.[1] Its fundamental

molecular properties are summarized below.

Property Value Source

Molecular Formula C6H14O [1][2][3][4][5]

Molecular Weight 102.17 g/mol [2][3][6]

Monoisotopic Mass 102.104465066 Da [1][2][3]

IUPAC Name 3-methoxypentane [3]

CAS Number 36839-67-5 [2][3][4][5]
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Experimental Protocol: Purity and Identity
Confirmation by Gas Chromatography-Mass
Spectrometry (GC-MS)
The following protocol details a standard method for the verification of the purity and identity of

a 3-Methoxypentane sample.

Objective: To qualitatively identify 3-Methoxypentane and quantitatively determine its purity.

Materials and Equipment:

3-Methoxypentane sample

High-purity helium (carrier gas)

Methanol (solvent, HPLC grade)

Gas chromatograph equipped with a mass spectrometer detector (GC-MS)

Capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

Autosampler vials and syringes

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Prepare a 1% (v/v) solution of 3-Methoxypentane in methanol. Vortex

to ensure homogeneity.

GC-MS Instrument Setup:

Injector: Set to 250°C with a split ratio of 50:1.

Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 200°C at a rate of

10°C/min. Hold at 200°C for 2 minutes.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Detector: Set the transfer line to 280°C. Operate in electron ionization (EI) mode at 70

eV. Scan range from m/z 35 to 200.

Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

Data Acquisition: Acquire data throughout the GC run time.

Data Analysis:

Identify the peak corresponding to 3-Methoxypentane based on its retention time.

Confirm identity by comparing the acquired mass spectrum with a reference spectrum

(e.g., NIST library).

Calculate purity by integrating the peak area of 3-Methoxypentane and expressing it as a

percentage of the total integrated peak area.

Visualization of Analytical Workflow
The following diagrams illustrate the logical flow of the experimental and data analysis

processes.
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Experimental Workflow
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Caption: Workflow for chemical analysis of 3-Methoxypentane.
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Caption: Relationship between molecular data and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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